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Compound of Interest

Compound Name: Thp-peg9-thp

Cat. No.: B15061786 Get Quote

In-Depth Technical Guide: THP-PEG9-THP
Audience: Researchers, scientists, and drug development professionals.

Introduction
THP-PEG9-THP is a homobifunctional linker molecule increasingly utilized in the field of

chemical biology and drug development, particularly in the design of Proteolysis Targeting

Chimeras (PROTACs). This guide provides a comprehensive overview of its chemical

properties, a detailed synthesis protocol, and a visualization of its role in relevant biological

pathways. The molecule consists of a central hydrophilic polyethylene glycol (PEG) chain of

nine ethylene glycol units, flanked by two tetrahydropyran (THP) protected hydroxyl groups.

The PEG linker imparts favorable solubility and pharmacokinetic properties, while the acid-

labile THP protecting groups allow for controlled and selective deprotection to reveal terminal

hydroxyl functionalities for conjugation.

Chemical Properties
The chemical properties of THP-PEG9-THP are summarized in the table below. Given the

absence of a consolidated public datasheet for THP-PEG9-THP, the properties have been

determined based on the known characteristics of its precursor, THP-PEG9-OH, and the

addition of a second THP group.
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Property Value Source/Method

Molecular Formula C28H54O12
Calculated from THP-PEG9-

OH (C23H46O11) + C5H8O

Molecular Weight 582.72 g/mol

Calculated from THP-PEG9-

OH (498.61 g/mol ) + C5H8O

(84.11 g/mol )

Appearance
Likely a colorless to pale

yellow oil or solid

Inferred from related PEG

compounds

Solubility

Soluble in water and many

organic solvents like methanol,

ethanol, and dichloromethane.

[1]

The hydrophilic PEG chain

enhances water solubility.[1]

Stability

The THP ether linkages are

stable under basic and neutral

conditions but are readily

cleaved under mild acidic

conditions.[1]

General knowledge of THP

protecting groups

Synthesis of THP-PEG9-THP
The synthesis of THP-PEG9-THP is typically achieved through the protection of the terminal

hydroxyl groups of nonaethylene glycol (HO-PEG9-OH) with 3,4-dihydro-2H-pyran (DHP)

under acidic catalysis.

Experimental Protocol: THP Protection of Nonaethylene
Glycol
This protocol is based on established methods for the tetrahydropyranylation of alcohols.[2][3]

Materials:

Nonaethylene glycol (HO-PEG9-OH)

3,4-Dihydro-2H-pyran (DHP)
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Pyridinium p-toluenesulfonate (PPTS) or p-toluenesulfonic acid (TsOH) (catalytic amount)

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: To a round-bottomed flask equipped with a magnetic stir bar and under an

inert atmosphere (e.g., argon or nitrogen), dissolve nonaethylene glycol (1 equivalent) in

anhydrous dichloromethane.

Addition of Reagents: Add 3,4-dihydro-2H-pyran (2.5 equivalents, 1.25 eq. per hydroxyl

group) to the solution.

Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (0.1

equivalents) to the reaction mixture.

Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the

reaction by thin-layer chromatography (TLC) until the starting material is consumed.

Workup: Quench the reaction by adding saturated sodium bicarbonate solution. Transfer the

mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate. Filter the solution and remove the solvent under reduced pressure.

Chromatography: Purify the crude product by flash column chromatography on silica gel

using a gradient of ethyl acetate in hexanes to afford the pure THP-PEG9-THP.
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Visualization of Synthesis and Application
Synthesis Workflow
The synthesis of THP-PEG9-THP from nonaethylene glycol is a straightforward protection

reaction.

Starting Material Reagents

Reaction

Product

Nonaethylene Glycol
(HO-PEG9-OH)

Tetrahydropyranylation

3,4-Dihydro-2H-pyran (DHP) Acid Catalyst (PPTS)

THP-PEG9-THP

Click to download full resolution via product page

Synthesis of THP-PEG9-THP.

Role in PROTAC-Mediated Protein Degradation
THP-PEG9-THP, after deprotection and conjugation to a target protein ligand and an E3 ligase

ligand, forms a PROTAC. The PEG linker provides the necessary flexibility and length to

facilitate the formation of a ternary complex, leading to the ubiquitination and subsequent

degradation of the target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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